Cas no 2011992-14-4 (4-(1-methylcyclopentyl)methyloxolan-3-ol)

• Product Name: 4-(1-methylcyclopentyl)methyloxolan-3-ol
• CAS No: 2011992-14-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6326147
• PubChem ID: 165872760
• Update Time: 2025-07-10

4-(1-methylcyclopentyl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylcyclopentyl)methyloxolan-3-ol
• 4-[(1-methylcyclopentyl)methyl]oxolan-3-ol
• EN300-1637803
• 2011992-14-4

• Inchi： 1S/C11H20O2/c1-11(4-2-3-5-11)6-9-7-13-8-10(9)12/h9-10,12H,2-8H2,1H3
• InChI Key： XYIKPTDVWLXLEY-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CC1(C)CCCC1)O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(1-methylcyclopentyl)methyloxolan-3-ol

Comprehensive Overview of 4-(1-methylcyclopentyl)methyloxolan-3-ol (CAS No. 2011992-14-4)

The compound 4-(1-methylcyclopentyl)methyloxolan-3-ol (CAS No. 2011992-14-4) is a specialized organic molecule that has garnered significant interest in the fields of synthetic chemistry and pharmaceutical research. Its unique structural features, including a methylcyclopentyl group and an oxolan-3-ol moiety, make it a valuable intermediate for the development of novel therapeutic agents and functional materials. This article delves into the chemical properties, potential applications, and recent advancements related to this compound, while also addressing frequently asked questions and trending topics in the scientific community.

One of the most intriguing aspects of 4-(1-methylcyclopentyl)methyloxolan-3-ol is its stereochemistry, which plays a critical role in its reactivity and biological activity. Researchers have explored its use in asymmetric synthesis, where the methylcyclopentyl group can influence the enantioselectivity of reactions. This has led to its incorporation into chiral catalysts and ligands, which are essential for producing enantiomerically pure compounds in the pharmaceutical industry. The compound's oxolan-3-ol ring further enhances its versatility, allowing for modifications that can tailor its properties for specific applications.

In recent years, the demand for sustainable and eco-friendly chemical processes has surged, and 4-(1-methylcyclopentyl)methyloxolan-3-ol has been investigated as a potential green chemistry candidate. Its stability under mild conditions and compatibility with biocatalysts make it an attractive option for reducing the environmental impact of synthetic routes. Additionally, its structural similarity to natural products has sparked interest in its use as a building block for bioactive molecules, particularly in the development of anti-inflammatory and neuroprotective agents—topics that are currently trending in medical research.

The compound's physicochemical properties, such as its solubility, melting point, and stability, have been extensively studied to optimize its handling and storage. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize 4-(1-methylcyclopentyl)methyloxolan-3-ol, ensuring its purity and consistency in research settings. These studies are crucial for meeting the stringent quality standards required in drug development and other high-precision applications.

Another area of growing interest is the computational modeling of 4-(1-methylcyclopentyl)methyloxolan-3-ol to predict its behavior in complex chemical systems. Advances in AI-driven molecular design have enabled researchers to simulate its interactions with other molecules, accelerating the discovery of new derivatives with enhanced properties. This approach aligns with the broader trend of integrating machine learning into chemical research, a topic frequently searched by scientists and engineers.

Beyond its scientific significance, 4-(1-methylcyclopentyl)methyloxolan-3-ol has also found niche applications in the fragrance and flavor industry. Its subtle yet distinct olfactory profile makes it a candidate for use in premium perfumes and food additives. This intersection of chemistry and consumer goods highlights the compound's multifaceted potential, appealing to a broader audience beyond academia.

As research continues to unfold, 4-(1-methylcyclopentyl)methyloxolan-3-ol remains a compound of great promise. Its adaptability, combined with the ongoing exploration of its derivatives, ensures its relevance in addressing contemporary challenges in chemistry and medicine. For those seeking to stay updated on the latest developments, following publications on heterocyclic compounds and green synthesis is highly recommended, as these fields are closely tied to the compound's future trajectory.